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Compound of Interest

Compound Name:
2-(4-Methoxyphenyl)-4-methyl-1,3-

dioxolane

Cat. No.: B1265775 Get Quote

An In-depth Technical Guide to the Molecular Weight of 2-(4-Methoxyphenyl)-4-methyl-1,3-
dioxolane

This technical guide provides a detailed breakdown of the molecular weight of 2-(4-
Methoxyphenyl)-4-methyl-1,3-dioxolane, a compound of interest to researchers, scientists,

and professionals in drug development.

Molecular Formula
The molecular formula for 2-(4-Methoxyphenyl)-4-methyl-1,3-dioxolane has been identified

as C₁₁H₁₄O₃.[1] This formula is the cornerstone for calculating the compound's molecular

weight.

Atomic Weights of Constituent Elements
The calculation of the molecular weight is based on the atomic weights of the constituent

elements: Carbon (C), Hydrogen (H), and Oxygen (O). For the purposes of this calculation, the

conventional atomic weights are utilized.
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Element Symbol Atomic Weight ( g/mol )

Carbon C 12.011

Hydrogen H 1.008

Oxygen O 15.999

Experimental Protocol: Molecular Weight
Calculation
The molecular weight (MW) of a molecule is the sum of the atomic weights of its constituent

atoms. The calculation protocol is as follows:

MW = (Number of C atoms × Atomic Weight of C) + (Number of H atoms × Atomic Weight of H)

+ (Number of O atoms × Atomic Weight of O)

For 2-(4-Methoxyphenyl)-4-methyl-1,3-dioxolane (C₁₁H₁₄O₃):

Contribution from Carbon = 11 × 12.011 g/mol = 132.121 g/mol

Contribution from Hydrogen = 14 × 1.008 g/mol = 14.112 g/mol

Contribution from Oxygen = 3 × 15.999 g/mol = 47.997 g/mol

Total Molecular Weight = 132.121 + 14.112 + 47.997 = 194.23 g/mol

Summary of Molecular Weight Data
The following table summarizes the quantitative data for the molecular weight of 2-(4-
Methoxyphenyl)-4-methyl-1,3-dioxolane.
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Component Quantity
Atomic Weight (
g/mol )

Total Contribution (
g/mol )

Carbon 11 12.011 132.121

Hydrogen 14 1.008 14.112

Oxygen 3 15.999 47.997

Total Molecular

Weight
194.23

The calculated molecular weight is consistent with the literature value of 194.2271 g/mol .[1]

Visualization of Calculation Workflow
The following diagram illustrates the logical workflow for the calculation of the molecular weight.

Inputs

Calculation Steps

Summation

Output

Molecular Formula
C₁₁H₁₄O₃

Carbon Contribution
11 * 12.011 = 132.121

Hydrogen Contribution
14 * 1.008 = 14.112

Oxygen Contribution
3 * 15.999 = 47.997

Atomic Weight of C
12.011 g/mol

Atomic Weight of H
1.008 g/mol

Atomic Weight of O
15.999 g/mol

Sum Contributions
132.121 + 14.112 + 47.997

Molecular Weight
194.23 g/mol
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Click to download full resolution via product page

Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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